Cas no 1183150-47-1 (Methyl 6-(methylamino)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(methylamino)pyridazine-3-carboxylate
• CAS No: 1183150-47-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD12152730
• CID: 2083937
• PubChem ID: 60792596
• Update Time: 2025-10-28

Methyl 6-(methylamino)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(Methylamino)pyridazine-3-carboxylate
• NE55202
• SY028790
• Methyl6-(Methylamino)pyridazine-3-carboxylate
• Z641365426
• CS-11718
• 1183150-47-1
• Z502405672
• DB-125337
• EN300-172663
• MFCD12152730
• CS-0452838
• AKOS010008127
• AC2454
• Methyl 6-(methylimino)-1,6-dihydropyridazine-3-carboxylate
• Methyl 6-(methylamino)pyridazine-3-carboxylate

• MDL： MFCD12152730
• Inchi： 1S/C7H9N3O2/c1-8-6-4-3-5(9-10-6)7(11)12-2/h3-4H,1-2H3,(H,8,10)
• InChI Key： XSRDAYFPDQXUBX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N=N1)NC)=O

Computed Properties

• Exact Mass: 167.06900
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099
• XLogP3: 0.3

Experimental Properties

• PSA: 64.11000
• LogP: 0.37790

Additional information on Methyl 6-(methylamino)pyridazine-3-carboxylate

Comprehensive Overview of Methyl 6-(methylamino)pyridazine-3-carboxylate (CAS No. 1183150-47-1)

Methyl 6-(methylamino)pyridazine-3-carboxylate (CAS No. 1183150-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridazine core, is a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its unique structural properties and potential for innovation in drug discovery and crop protection.

The chemical structure of Methyl 6-(methylamino)pyridazine-3-carboxylate features a methylamino substituent at the 6-position and a methyl ester group at the 3-position of the pyridazine ring. This configuration enhances its reactivity, making it a valuable building block for the development of novel compounds. Its CAS No. 1183150-47-1 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

In recent years, the demand for heterocyclic compounds like Methyl 6-(methylamino)pyridazine-3-carboxylate has surged, driven by advancements in medicinal chemistry and agrochemical formulations. The compound's ability to act as a precursor for bioactive molecules aligns with current trends in sustainable and precision agriculture, as well as targeted drug therapies. This has led to a spike in searches for "pyridazine derivatives in drug discovery" and "methylamino pyridazine applications."

From a synthetic perspective, Methyl 6-(methylamino)pyridazine-3-carboxylate offers several advantages. Its methyl ester group facilitates further functionalization, enabling chemists to explore a wide range of derivatives. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. The compound's stability under various reaction conditions also makes it a preferred choice for industrial-scale production.

Environmental and regulatory considerations are increasingly shaping the use of chemical intermediates like Methyl 6-(methylamino)pyridazine-3-carboxylate. With growing emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes for this compound. Searches for "sustainable synthesis of pyridazine derivatives" highlight this trend, underscoring the need for innovative approaches that minimize waste and energy consumption.

In conclusion, Methyl 6-(methylamino)pyridazine-3-carboxylate (CAS No. 1183150-47-1) stands out as a pivotal compound in contemporary chemical research. Its structural features, coupled with its broad applicability, make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a critical role in the development of next-generation pharmaceuticals and agrochemicals.